Cas no 2034533-34-9 (N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide)
N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)cyclohex-3-enecarboxamide
- N-[(1-thiophen-2-yltriazol-4-yl)methyl]cyclohex-3-ene-1-carboxamide
- N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide
-
- Inchi: 1S/C14H16N4OS/c19-14(11-5-2-1-3-6-11)15-9-12-10-18(17-16-12)13-7-4-8-20-13/h1-2,4,7-8,10-11H,3,5-6,9H2,(H,15,19)
- InChI Key: JDFIMSTVUHFFQP-UHFFFAOYSA-N
- SMILES: S1C=CC=C1N1C=C(CNC(C2CC=CCC2)=O)N=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 376
- XLogP3: 2
- Topological Polar Surface Area: 88
N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6560-2983-2μmol |
N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}cyclohex-3-ene-1-carboxamide |
2034533-34-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6560-2983-5μmol |
N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}cyclohex-3-ene-1-carboxamide |
2034533-34-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6560-2983-10μmol |
N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}cyclohex-3-ene-1-carboxamide |
2034533-34-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6560-2983-20μmol |
N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}cyclohex-3-ene-1-carboxamide |
2034533-34-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6560-2983-1mg |
N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}cyclohex-3-ene-1-carboxamide |
2034533-34-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6560-2983-2mg |
N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}cyclohex-3-ene-1-carboxamide |
2034533-34-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6560-2983-3mg |
N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}cyclohex-3-ene-1-carboxamide |
2034533-34-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6560-2983-4mg |
N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}cyclohex-3-ene-1-carboxamide |
2034533-34-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6560-2983-5mg |
N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}cyclohex-3-ene-1-carboxamide |
2034533-34-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6560-2983-10mg |
N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}cyclohex-3-ene-1-carboxamide |
2034533-34-9 | 10mg |
$79.0 | 2023-09-08 |
N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide
Comprehensive Overview of N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034533-34-9)
N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034533-34-9) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique molecular structure combining a thiophene ring, a 1,2,3-triazole moiety, and a cyclohex-3-ene-1-carboxamide group, making it a promising candidate for various pharmaceutical applications.
The growing interest in N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide can be attributed to its potential as a scaffold for designing new bioactive molecules. Researchers are particularly intrigued by its ability to interact with biological targets, such as enzymes and receptors, due to its hybrid structure. The thiophene and triazole components are known for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities, which opens up avenues for further exploration.
One of the key advantages of N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide is its synthetic versatility. The compound can be modified at multiple sites to enhance its bioactivity or improve its pharmacokinetic properties. This flexibility makes it a valuable tool for medicinal chemists working on structure-activity relationship (SAR) studies. Recent publications have highlighted its potential in targeting specific pathways involved in diseases like cancer and neurodegenerative disorders.
In addition to its pharmaceutical applications, N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide has also found use in material science. Its unique electronic properties, derived from the thiophene and triazole rings, make it a candidate for organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. Researchers are exploring its potential in creating next-generation materials with improved performance and sustainability.
The synthesis of N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide typically involves multi-step reactions, including click chemistry for the formation of the 1,2,3-triazole ring. Advances in synthetic methodologies have made it easier to produce this compound in high yields and purity, facilitating its use in both academic and industrial settings. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize and ensure the quality of the final product.
From a market perspective, the demand for N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide is expected to grow as its applications expand. Pharmaceutical companies and research institutions are increasingly interested in this compound for developing new therapeutic agents. Additionally, its potential in material science applications is driving interest from the electronics and nanotechnology sectors.
For researchers and professionals looking to explore N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide further, it is essential to consider its storage and handling requirements. The compound should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Proper safety protocols must be followed during handling to ensure personal and environmental safety.
In conclusion, N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034533-34-9) represents a versatile and promising compound with wide-ranging applications in medicinal chemistry and material science. Its unique structural features and potential bioactivity make it a subject of ongoing research and development. As scientific understanding of this compound deepens, its impact on drug discovery and advanced materials is likely to grow, offering exciting opportunities for innovation.
2034533-34-9 (N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclohex-3-ene-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)